Cas no 1706058-83-4 (7-(2-methylphenyl)-4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-thiazepane)

• Product Name: 7-(2-methylphenyl)-4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-thiazepane
• CAS No: 1706058-83-4
• MF: C₁₈H₂₅N₃O₂S₂
• MW: 379.540001630783
• CID: 5366036
• Update Time: 2025-11-06

7-(2-methylphenyl)-4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• Hexahydro-7-(2-methylphenyl)-4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-thiazepine
• 7-(2-methylphenyl)-4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-thiazepane

• Inchi： 1S/C18H25N3O2S2/c1-13-7-5-6-8-16(13)17-9-10-21(11-12-24-17)25(22,23)18-14(2)19-20(4)15(18)3/h5-8,17H,9-12H2,1-4H3
• InChI Key： WYVSCGVBLPPYCN-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2C)CCN(S(C2=C(C)N(C)N=C2C)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 7-(2-methylphenyl)-4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-thiazepane

7-(2-Methylphenyl)-4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-thiazepane: A Comprehensive Overview

The compound with CAS No. 1706058-83-4, known as 7-(2-methylphenyl)-4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-thiazepane, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development. The molecule's structure is characterized by a thiazepane ring system, which is a seven-membered ring containing sulfur and nitrogen atoms. This core structure is further substituted with a 2-methylphenyl group and a sulfonyl group attached to a 1,3,5-trimethylpyrazole moiety.

Recent studies have highlighted the importance of thiazepane derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including enzymes and receptors. The presence of the sulfonyl group in this compound adds electron-withdrawing properties, which can enhance the molecule's bioactivity by stabilizing certain conformations or interactions with target proteins. Additionally, the pyrazole ring with its three methyl substituents contributes to the molecule's stability and lipophilicity, making it an attractive candidate for drug delivery systems.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. The key intermediates in its synthesis include the corresponding thiazepane derivative and the sulfonylated pyrazole precursor. These intermediates undergo coupling reactions under specific conditions to form the final product.

One of the most exciting aspects of this compound is its potential application in therapeutic areas such as oncology and neurodegenerative diseases. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders. Ongoing research is focused on understanding its pharmacokinetics and toxicity profiles to pave the way for clinical trials.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The sulfur-containing thiazepane ring imparts unique mechanical properties to polymers synthesized using this compound as a building block. Researchers have reported that polymers incorporating this molecule exhibit enhanced thermal stability and mechanical strength compared to conventional materials. These properties make them suitable for use in high-performance applications such as aerospace components and electronic devices.

The structural complexity of 7-(2-methylphenyl)-4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-thiazepane necessitates advanced analytical techniques for characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming its molecular structure and purity. High-resolution NMR spectroscopy has provided detailed insights into the spatial arrangement of atoms within the molecule, while mass spectrometry has enabled precise determination of its molecular weight.

As research on this compound continues to evolve, collaborations between academic institutions and pharmaceutical companies are expected to accelerate its development into viable therapeutic agents or advanced materials. The integration of computational chemistry tools with experimental methods has further enhanced our understanding of this molecule's behavior at the molecular level.

In conclusion, 7-(2-methylphenyl)-4-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]-1,4-thiazepane represents a cutting-edge advancement in organic chemistry with multifaceted applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers aiming to push the boundaries of modern science.